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Compound of Interest

(S)-(-)-2-Aminomethyl-1-
Compound Name:
ethylpyrrolidine

Cat. No.: B131597

Technical Guide: (S)-(-)-2-Aminomethyl-1-
ethylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine. It includes a summary of its
guantitative data, detailed experimental protocols for its synthesis and analysis, and
visualizations of key processes. This document is intended to serve as a valuable resource for
professionals in research and drug development.

Core Physical and Chemical Properties

(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is a chiral amine that serves as a crucial building
block in the synthesis of various pharmaceutical compounds, most notably the antipsychotic
and prokinetic agent Levosulpiride.[1][2][3] Its specific stereochemistry is essential for the
therapeutic efficacy of the final active pharmaceutical ingredient (API).[4]

Structural and General Information
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Property Value Reference(s)
2S)-1-ethylpyrrolidin-2-
IUPAC Name (29) : F_)y [4]
ylImethanamine
(S)-(-)-2-(Aminomethyl)-1-
ethylpyrrolidine, (-)-2-
Synonyms (Aminomethyl)-1-ethyl- [4]
pyrrolidine, Levosulpiride
impurity 1
CAS Number 22795-99-9 [1][41[5]
Molecular Formula C7H1sN2 [4115]
Molecular Weight 128.22 g/mol [4][5]
Clear colorless to faintly yellow
Appearance o [3]
liquid
Property Value Reference(s)
Boiling Point 50-52 °C (lit.) [31[5]
Density 0.919 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D)

1.4670 (lit.)

[5]

Optical Rotation ([a]/D)

-109.0t0-95.0° (c=1in

methanol)

[5]

pKa 10.04 + 0.40 (Predicted)
Soluble in chloroform and

Solubility methanol. Slightly soluble in [3]
water.

Flash Point 56 °C (closed cup) [4]

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of (S)-(-)-2-Aminomethyl-1-
ethylpyrrolidine are critical for its application in research and development.

Synthesis of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine via
Resolution

The enantiomerically pure (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is often obtained through
the resolution of its racemic mixture. A common method involves the use of a chiral resolving
agent such as D-(-)-tartaric acid.[5][6]

Protocol:

o Diastereomeric Salt Formation: Dissolve the racemic mixture of 2-aminomethyl-1-
ethylpyrrolidine in a suitable solvent (e.g., methanol or ethanol). Add an equimolar amount of
D-(-)-tartaric acid dissolved in the same solvent.

» Crystallization: Allow the solution to cool, inducing the crystallization of the (S)-(-)-2-
aminomethyl-1-ethylpyrrolidinium D-tartrate salt. The diastereomeric salt of the (R)-
enantiomer will remain in the mother liquor.

« |solation: Isolate the crystals by filtration and wash with a small amount of cold solvent.

 Liberation of the Free Amine: Dissolve the isolated diastereomeric salt in water and basify
the solution with a strong base (e.g., sodium hydroxide) to a pH above 10.

o Extraction: Extract the liberated (S)-(-)-2-aminomethyl-1-ethylpyrrolidine with an organic
solvent (e.g., dichloromethane or diethyl ether).

 Purification: Dry the organic extracts over an anhydrous drying agent (e.g., magnesium
sulfate), filter, and remove the solvent under reduced pressure. The resulting crude product
can be further purified by vacuum distillation.[7]

Synthesis of Levosulpiride

(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is a key intermediate in the synthesis of
Levosulpiride.[1][2]
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Protocol:

Reaction Setup: In a reaction vessel, combine methyl 2-methoxy-5-sulfamoylbenzoate and
(S)-(-)-2-aminomethyl-1-ethylpyrrolidine.[5]

Condensation: Heat the mixture to 90-100°C for approximately 5 hours under an inert
atmosphere (e.g., nitrogen).[5]

Precipitation: After the reaction is complete, cool the mixture and add ethanol to precipitate
the Levosulpiride product.[5]

Isolation and Purification: Filter the solid product, wash it with cold ethanol, and dry to obtain
Levosulpiride.[5] Further purification can be achieved by recrystallization from a suitable
solvent like methanol or ethanol.[7]

Determination of Enantiomeric Purity by HPLC

The enantiomeric purity of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine can be determined by

High-Performance Liquid Chromatography (HPLC) after pre-column derivatization.[8]

Protocol:

Derivatization: React the sample of 2-aminomethyl-1-ethylpyrrolidine with a derivatizing
agent such as 4-nitrobenzoic acid to form diastereomeric amides.[8]

HPLC System: Utilize an HPLC system equipped with a UV detector.

Chromatographic Conditions:

[¢]

Column: Chiralcel OD-H (250 x 4.6 mm).[8]

o

Mobile Phase: n-hexane:ethanol (98:2, v/v) containing 0.2% triethylamine.[8]

[e]

Flow Rate: 1.0 mL/min.[8]

o

Column Temperature: 25°C.[8]

[¢]

Detection: UV at 254 nm.[8]
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e Analysis: The two enantiomers, now derivatized into diastereomers, will be separated on the
chiral stationary phase, allowing for the determination of the enantiomeric excess by
comparing the peak areas.

Mandatory Visualizations
Synthesis of Levosulpiride Workflow
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Caption: Workflow for the synthesis of Levosulpiride.
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Caption: Analytical workflow for enantiomeric purity determination.

Safety Information

(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is a flammable liquid and vapor. It causes severe
skin burns and eye damage. It may also cause respiratory irritation. Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Applications

The primary application of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is as a chiral building
block in the pharmaceutical industry.[4] Its most notable use is in the stereoselective synthesis
of Levosulpiride, where the (S)-configuration is crucial for its therapeutic activity as a dopamine
D2 receptor antagonist.[2] It is also used in the synthesis of other fine chemicals and as an
impurity standard for related pharmaceutical compounds.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of (S)-(-)-2-
Aminomethyl-1-ethylpyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131597#physical-and-chemical-properties-of-s-2-
aminomethyl-1-ethylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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